Cas no 72229-39-1 (2α-Hydroxyeupatolide 8-O-angelate)

• Product Name: 2α-Hydroxyeupatolide 8-O-angelate
• CAS No: 72229-39-1
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 3013698
• PubChem ID: 71440150
• Update Time: 2025-04-21

2α-Hydroxyeupatolide 8-O-angelate Chemical and Physical Properties

Names and Identifiers

• 2α-Hydroxyeupatolide 8-O-angelate
• 2alpha-Hydroxyeupatolide 8-O-angelate
• 72229-39-1
• 2-Hydroxyeupatolide 8-O-angelate
• (8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 2-methylbut-2-enoate
• AKOS040761048
• 2?-Hydroxyeupatolide 8-O-angelate
• XCA22939
• XCA70404
• Mollisorin A
• 72704-04-2

• Inchi： 1S/C20H26O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h6-7,10,15-18,21H,5,8-9H2,1-4H3
• InChI Key： ZYKRXWIPMUJNME-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C1C=C(C)CC(C=C(C)CC2OC(C(=CC)C)=O)O)=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 522.9±50.0 °C at 760 mmHg
• Flash Point: 181.9±23.6 °C
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

2α-Hydroxyeupatolide 8-O-angelate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones